molecular formula C11H22O2 B092252 Ethyl nonanoate CAS No. 123-29-5

Ethyl nonanoate

Cat. No. B092252
CAS RN: 123-29-5
M. Wt: 186.29 g/mol
InChI Key: BYEVBITUADOIGY-UHFFFAOYSA-N
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Description

Ethyl nonanoate, also known as Ethyl pelargonate, is a synthetic flavoring agent . It is a stable, colorless liquid with a fruity cognac odor . It is practically insoluble in water but is miscible with alcohol and propylene glycol . It is used in flavors such as apple, pear, and cognac with applications in beverages, ice cream, candy, and alcoholic beverages at 4–20 ppm .


Synthesis Analysis

Ethyl nonanoate can be synthesized by distillation of pelargonic acid and ethyl alcohol in toluene in the presence of small amounts of muriatic acid (HCl). It can also be synthesized by hydrogenation of oenanthylidene acetate in the presence of Ni at 180°C .


Molecular Structure Analysis

The molecular formula of Ethyl nonanoate is C11H22O2 . The IUPAC Standard InChI is InChI=1S/C11H22O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h3-10H2,1-2H3 . The 3D structure of Ethyl nonanoate can be viewed using Java or Javascript .


Physical And Chemical Properties Analysis

Ethyl nonanoate has a molecular weight of 186.29 . It has a refractive index n20/D of 1.422 (lit.) . The boiling point is 119°C/23mmHg (lit.) . It is insoluble in water but miscible with alcohol and diethyl ether . The density is 0.866 g/mL at 25°C (lit.) .

Scientific Research Applications

C11H22O2 C_{11}H_{22}O_2 C11​H22​O2​

, is a versatile ester compound with a range of applications in scientific research. Below is a detailed analysis of six unique applications, each within its own dedicated section.

Food Industry Applications

Ethyl nonanoate is widely used in the food industry for its apple-like fruity aroma. It is employed to enhance flavors in various food products and beverages, particularly those that require a fruity note . Its role in the development of artificial fruit flavors and essences is significant, as it contributes to the sensory appeal of consumables.

Perfumery and Cosmetics

In the realm of perfumery, ethyl nonanoate is valued for its pleasant scent. It is a common ingredient in perfumes, colognes, and other scented products to impart a fruity fragrance . In cosmetics, it serves as a fragrance component, enhancing the olfactory experience of skincare and beauty products .

Pharmaceutical Research

Ethyl nonanoate’s properties make it useful in pharmaceutical research, particularly as a solvent and intermediate in the synthesis of various organic compounds. Its role in chromatography and spectrometry as an internal standard is notable, aiding in the analysis and quantification of complex mixtures .

Agricultural Applications

In agriculture, ethyl nonanoate’s derivatives, such as pelargonic acid esters, are utilized. These compounds find use as flavorings and in the preparation of plasticizers and lacquers. They also play a role in herbicides, contributing to pest control measures .

Environmental Applications

The environmental impact of ethyl nonanoate is an area of interest due to its classification as a volatile organic compound (VOC). While it can contribute to air pollution if not managed properly, its biodegradability and low toxicity make it an environmentally friendlier option compared to other industrial chemicals .

Cosmetic Formulations

Ethyl nonanoate is incorporated into cosmetic formulations as an emollient, enhancing the texture and feel of skin care products. It provides moisturizing benefits and contributes to the overall sensory profile of creams, lotions, and similar products .

Safety and Hazards

Ethyl nonanoate should be handled with care. Avoid dust formation, breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .

Mechanism of Action

Target of Action

Ethyl nonanoate, also known as ethyl pelargonate , is a fatty acid ethyl ester of nonanoic acid . It is primarily used as a flavoring agent . The primary targets of ethyl nonanoate are the olfactory receptors in the nose, which detect the compound and contribute to the perception of flavor .

Mode of Action

As a flavoring agent, ethyl nonanoate interacts with the olfactory receptors in the nose. When inhaled, the compound binds to these receptors, triggering a signal transduction pathway that results in the perception of a specific smell . The exact mechanism of this interaction is complex and involves a variety of biochemical processes.

Biochemical Pathways

The biochemical pathways involved in the perception of smell are complex and involve a series of signal transduction events. When ethyl nonanoate binds to an olfactory receptor, it triggers a cascade of biochemical reactions that result in the generation of a nerve impulse. This impulse is then transmitted to the brain, where it is interpreted as a specific smell .

Action Environment

The action of ethyl nonanoate can be influenced by various environmental factors. For instance, the presence of other volatile compounds can affect the perception of its smell. Additionally, factors such as temperature and pH can influence its volatility and stability .

properties

IUPAC Name

ethyl nonanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/C11H22O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h3-10H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BYEVBITUADOIGY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCC(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H22O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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DSSTOX Substance ID

DTXSID1047651
Record name Ethyl nonanoate
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Molecular Weight

186.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Physical Description

Liquid, Colourless liquid with a fatty, fruity brandy-like odour
Record name Ethyl nonanoate
Source Human Metabolome Database (HMDB)
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Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.
Record name Ethyl nonanoate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/302/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Boiling Point

119.00 °C. @ 23.00 mm Hg
Record name Ethyl nonanoate
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Solubility

0.0295 mg/mL at 25 °C, Soluble in propylene glycol, insoluble in water, 1ml in 10ml 70% ethanol (in ethanol)
Record name Ethyl nonanoate
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Record name Ethyl nonanoate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/302/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
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Density

0.863-0.867
Record name Ethyl nonanoate
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URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/302/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
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Product Name

Ethyl nonanoate

CAS RN

123-29-5
Record name Ethyl nonanoate
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Record name Ethyl nonanoate
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Record name ETHYL NONANOATE
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Record name Nonanoic acid, ethyl ester
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Record name Ethyl nonanoate
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Record name Ethyl nonanoate
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Record name ETHYL NONANOATE
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Record name Ethyl nonanoate
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Melting Point

-44.5 °C
Record name Ethyl nonanoate
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0040193
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

A: The molecular formula of ethyl nonanoate is C11H22O2. Its molecular weight is 186.29 g/mol. [, ]

A: Yes, gas chromatography-mass spectrometry (GC-MS) is frequently used to identify and quantify ethyl nonanoate in various matrices. This technique provides information about the compound's mass spectrum and retention time, which are crucial for its identification. [, , ]

A: Ethyl nonanoate is primarily produced through the esterification of nonanoic acid with ethanol in the presence of an acid catalyst. [, , ]

A: Ethyl nonanoate is widely used as a flavoring agent in food and beverages, contributing a fruity, grape-like aroma. It's also a key component in fragrances, personal care products, and cosmetics. [, , ]

A: Research suggests that ethyl nonanoate, along with other fatty acid esters, can act as an ovipositional repellent for certain mosquito species, including Culex quinquefasciatus, C. tarsalis, and Aedes aegypti. []

A: Gas chromatography coupled with mass spectrometry (GC-MS) is widely used for the identification and quantification of ethyl nonanoate in complex mixtures, including food, beverages, and biological samples. This technique allows for sensitive and selective analysis, enabling researchers to determine even trace amounts of the compound. [, , , ]

A: Current research on ethyl nonanoate explores its use as a biofuel component and its potential applications in sustainable polymer production. [, ]

A: Future research could focus on enhancing the efficiency of ethyl nonanoate production using biocatalytic approaches. Additionally, exploring its potential in new applications, such as bio-based plasticizers or biocompatible materials, holds promise. [, ]

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